Cas no 109772-57-8 (2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl-)

• Product Name: 2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl-
• CAS No: 109772-57-8
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 1188860
• Update Time: 2024-08-03

2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl-

• Inchi： 1S/C9H14ClN3O/c1-7-6-8(13-9(11)12-7)14-5-3-2-4-10/h6H,2-5H2,1H3,(H2,11,12,13)
• InChI Key： XYCVNOZZVLQWGG-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=CC(OCCCCCl)=N1

Computed Properties

• Exact Mass: 215.08272

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Melting Point: 44-45 °C
• Boiling Point: 420.6±55.0 °C(Predicted)
• PSA: 61.03
• pka: 6.28±0.10(Predicted)